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An In-depth Technical Guide to the Core Chemical Properties and Structure of Hexyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl benzoate (CAS No. 6789-88-4) is an organic compound classified as a benzoate ester.

[1] It is a colorless liquid recognized for its characteristic woody-green, piney, and balsamic

odor.[2][3] Primarily utilized as a fragrance and flavoring agent in the cosmetics, perfume, and

food industries, it also serves as a versatile solvent and fixative.[3][4] This technical guide

provides a comprehensive overview of its chemical structure, core physicochemical properties,

detailed experimental protocols for its synthesis, and a summary of its spectral, safety, and

reactivity data, tailored for a scientific audience.

Chemical Structure and Identifiers
Hexyl benzoate is the ester formed from the condensation of benzoic acid and n-hexanol.

Caption: Chemical Structure of Hexyl Benzoate.

Table 1: Chemical Identifiers
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Identifier Value Reference

IUPAC Name hexyl benzoate [5][6]

CAS Number 6789-88-4 [2]

Molecular Formula C₁₃H₁₈O₂ [2]

Molecular Weight 206.28 g/mol [2][5]

SMILES
CCCCCCOC(=O)C1=CC=CC=

C1
[5]

InChI Key
UUGLJVMIFJNVFH-

UHFFFAOYSA-N
[5]

FEMA Number 3691 [2]

EINECS Number 229-856-5 [7]

Physicochemical Properties
Hexyl benzoate is a clear, colorless liquid under standard conditions.[4][8] It is characterized

by its insolubility in water but is soluble in organic solvents like alcohol.[9][10][11]

Table 2: Physicochemical Data
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Property Value Reference

Appearance Colorless clear liquid [2][4]

Odor Woody-green, piney, balsamic [2][3]

Boiling Point 272 °C (at 760 mm Hg) [2][5][6]

Melting Point Data not available [5][7][12]

Density 0.98 g/mL (at 25 °C) [2][5][6]

Refractive Index (n20/D) 1.493 [2][5]

Flash Point >110 °C (>230 °F) [2][10]

Vapor Pressure 0.003 mmHg (at 25 °C, est.) [10]

Water Solubility 15.1 mg/L (at 24 °C) [2]

logP (o/w) 5.1 (at 25 °C) [2]

Experimental Protocols
Synthesis via Fischer Esterification
Hexyl benzoate is commonly synthesized via the Fischer esterification of benzoic acid with n-

hexanol using a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-

TsOH).[3][7] The reaction is reversible and is driven to completion by using an excess of the

alcohol and removing the water formed as a byproduct, often with a Dean-Stark apparatus.[13]

[14]

// Nodes A [label="1. Reactant Charging\n- Benzoic Acid\n- n-Hexanol (excess)\n- Toluene

(solvent)\n- Acid Catalyst (e.g., H₂SO₄)"]; B [label="2. Reflux & Water Removal\n- Heat mixture

to reflux\n- Collect water in Dean-Stark trap (4-6 hours)"]; C [label="3. Reaction Monitoring\n-

Track progress via Thin-Layer\n Chromatography (TLC)"]; D [label="4. Work-up &

Neutralization\n- Cool reaction mixture\n- Wash with NaHCO₃ solution\n- Wash with water and

brine"]; E [label="5. Drying & Solvent Removal\n- Dry organic layer (e.g., MgSO₄)\n- Remove

toluene via rotary evaporation"]; F [label="6. Purification\n- Purify crude product by\n vacuum

distillation"]; G [label="7. Characterization\n- Confirm structure and purity\n (NMR, IR, GC-

MS)"];
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// Edges A -> B [label="Heat"]; B -> C [label="Sample periodically"]; C -> B [label="Incomplete"];

C -> D [label="Complete"]; D -> E; E -> F; F -> G; }

Caption: Electrochemical Synthesis Experimental Workflow.

Methodology:

Cell Assembly: Assemble an undivided 10 mL glass vial with two graphite electrodes (1 cm x

5 cm). [9]2. Reagent Loading: Add benzaldehyde (1.0 eq), n-hexanol, a solvent mixture (e.g.,

acetonitrile), and a supporting electrolyte such as tetrabutylammonium fluoride (TBAF) to the

cell. [9]3. Electrolysis: Stir the mixture and apply a constant cell voltage of 5 V for

approximately 5 hours. [9]4. Work-up: Monitor the reaction by TLC. Once complete,

evaporate the excess solvents under reduced pressure.

Purification: Purify the crude product using normal-phase flash chromatography (e.g., with a

hexane/ethyl acetate eluent) to obtain pure hexyl benzoate. [9]

Spectroscopic Data
Table 3: 1H and 13C NMR Spectral Data
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Spectrum Chemical Shift (δ, ppm) Assignment

1H NMR ~8.0 (m, 2H) Aromatic (ortho to C=O)

~7.5 (m, 1H) Aromatic (para to C=O)

~7.4 (m, 2H) Aromatic (meta to C=O)

~4.3 (t, 2H) -O-CH₂-

~1.7 (m, 2H) -O-CH₂-CH₂-

~1.3-1.4 (m, 6H) -(CH₂)₃-CH₃

~0.9 (t, 3H) -CH₃

13C NMR ~166.7 C=O (Ester carbonyl)

~132.8 Aromatic (para)

~130.5 Aromatic (quaternary)

~129.5 Aromatic (ortho)

~128.3 Aromatic (meta)

~65.1 -O-CH₂-

~31.5 -CH₂-

~28.6 -CH₂-

~25.6 -CH₂-

~22.5 -CH₂-

~14.0 -CH₃

(Note: Approximate chemical

shifts compiled from spectral

database previews.)[1][15][16]

Table 4: IR and Mass Spectrometry Data
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Spectrum Key Peaks / Values Assignment Reference

IR ~3070-3030 cm⁻¹ Aromatic C-H Stretch [17][18]

~2960-2850 cm⁻¹ Aliphatic C-H Stretch [17][18]

~1720 cm⁻¹
C=O Ester Stretch

(strong)
[17][18]

~1270 cm⁻¹ C-O Stretch [17][18]

~1100 cm⁻¹ O-C Stretch [17][18]

Mass Spec (EI) m/z 206 [M]⁺ (Molecular Ion) [19][20]

m/z 123 [C₆H₅COOH + H]⁺ [19][20]

m/z 105
[C₆H₅CO]⁺ (Benzoyl

cation)
[19][20]

m/z 77
[C₆H₅]⁺ (Phenyl

cation)
[19][20]

Reactivity and Stability
Hexyl benzoate exhibits reactivity typical of an ester. It can be hydrolyzed back to benzoic acid

and n-hexanol under acidic or basic conditions. Esters react with acids, liberating heat.

[7]Strong oxidizing acids can cause vigorous, exothermic reactions. [7]Heat is also generated

upon interaction with caustic solutions, and flammable hydrogen gas can be produced by

mixing with alkali metals and hydrides. [7]The compound is considered stable under

recommended storage conditions: in a cool, dry, dark location in a tightly sealed container. [5]

[21]

Safety and Toxicology
Hexyl benzoate is classified as a skin irritant and can cause mild eye irritation. [5][9]It is also

classified as hazardous to the aquatic environment with long-lasting effects. [22]

Table 5: GHS Hazard Information and Toxicity
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Category Information Reference

GHS Pictograms
GHS07 (Exclamation Mark),

GHS09 (Environment)
[2][22]

Signal Word Warning [2]

Hazard Statements

H315: Causes skin irritation.

H410: Very toxic to aquatic life

with long lasting effects.

[2][22]

Precautionary Statements

P273: Avoid release to the

environment. P302+P352: IF

ON SKIN: Wash with plenty of

soap and water.

[2][22]

Oral LD50 (Rat) 12300 mg/kg [5]

Dermal LD50 (Rabbit) 21 mL/kg [5]

Standard personal protective equipment, including gloves and safety glasses, should be used

when handling this chemical. [23]Spills should be absorbed with inert material and disposed of

as hazardous waste. [24]

Conclusion
This technical guide provides essential data on hexyl benzoate for scientific and industrial

applications. The information compiled, from its fundamental chemical structure and properties

to detailed synthesis protocols and safety data, serves as a robust resource for researchers in

chemistry, pharmacology, and materials science. The provided experimental workflows and

tabulated data offer a practical foundation for the synthesis, characterization, and safe handling

of this versatile benzoate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584604#hexyl-benzoate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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